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Compound of Interest

Compound Name: TNT-b10

Cat. No.: B15575308

For Immediate Implementation: Essential Safety and Handling Guidelines for 2,4,6-
trinitrotoluene (TNT)

This document provides critical safety and logistical information for all laboratory personnel,
including researchers, scientists, and drug development professionals, who handle 2,4,6-
trinitrotoluene (TNT). Adherence to these procedures is mandatory to ensure a safe laboratory
environment and minimize exposure risks.

Immediate Safety Actions and Personal Protective
Equipment (PPE)

Exposure to TNT can lead to significant health risks, including skin irritation, anemia, and
abnormal liver function. Therefore, stringent adherence to PPE protocols is required at all times
when handling this compound. The following table summarizes the required personal protective
equipment and established exposure limits.
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Parameter Guideline Source

Occupational Exposure Limits

OSHA PEL (Permissible

o 1.5 mg/m3 (8-hour TWA) [1112]
Exposure Limit)
NIOSH REL (Recommended
o 0.5 mg/m3 (10-hour TWA) [2][3]
Exposure Limit)
ACGIH TLV (Threshold Limit
0.1 mg/m3 (8-hour TWA) [3][4]
Value)
NIOSH IDLH (Immediately
) 500 mg/m3 [31[5]
Dangerous to Life or Health)
Hand Protection
Recommended Glove Types Viton or Butyl Rubber

Respiratory Protection

Any supplied-air respirator
Up to 5 mg/m3 [5][6]
(APF =10)

Any supplied-air respirator
Up to 12.5 mg/m3 operated in a continuous-flow [5]1[6]
mode (APF = 25)

Any self-contained breathing
Up to 25 mg/m3 apparatus with a full facepiece [5][6]
(APF = 50)

Any supplied-air respirator with

a full facepiece operated in a

Up to 500 mg/m3 pressure-demand or other [51[6]
positive-pressure mode (APF =
2000)
Emergency or unknown Any self-contained breathing [5][6]
concentrations apparatus with a full facepiece

and is operated in a pressure-
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demand or other positive-
pressure mode (APF = 10,000)

) Chemical safety goggles or a
Eye Protection )
face shield

. ) Flame-proof coveralls and
Skin and Body Protection )
conductive boots

Operational Plan: Donning and Doffing of Personal
Protective Equipment

The correct sequence of putting on (donning) and taking off (doffing) PPE is crucial to prevent
contamination. The following workflow must be followed:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: Personal Protective
Equipment Protocols for Handling TNT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575308#personal-protective-equipment-for-
handling-tnt-b10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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